Cas no 2586127-06-0 ((2-Fluoro-5-iodo-1,3-phenylene)bis(methylsulfane))

• Product Name: (2-Fluoro-5-iodo-1,3-phenylene)bis(methylsulfane)
• CAS No: 2586127-06-0
• MF: C₈H₈FIS₂
• MW: 314.1820
• CID: 5077164
• Update Time: 2022-06-06

(2-Fluoro-5-iodo-1,3-phenylene)bis(methylsulfane) Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-5-iodo-1,3-phenylene)bis(methylsulfane)

• Inchi： 1S/C8H8FIS2/c1-11-6-3-5(10)4-7(12-2)8(6)9/h3-4H,1-2H3
• InChI Key： NTKVQUSGPUMWIO-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C(=C(C=1[H])SC([H])([H])[H])F)SC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• XLogP3: 3.7
• Topological Polar Surface Area: 50.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers